copper benzochlorin
copper benzochlorin
Brand Name:
Vulcanchem
CAS No.:
145582-83-8
VCID:
VC0120263
InChI:
InChI=1S/C42H52N5.ClH.Cu/c1-11-25-26(12-2)35-23-37-28(14-4)30(16-6)39(45-37)32(24-47(9)10)41-42(17-7,18-8)33-21-19-20-31(40(33)46-41)38-29(15-5)27(13-3)36(44-38)22-34(25)43-35;;/h19-24H,11-18H2,1-10H3;1H;/q-1;;+2/p-1
SMILES:
CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)C(=CN(C)C)C4=NC5=C(C=CC=C5C4(CC)CC)C6=NC(=C2)C(=C6CC)CC)CC)CC)CC.[Cl-].[Cu+2]
Molecular Formula:
C42H52ClCuN5
Molecular Weight:
725.9 g/mol
copper benzochlorin
CAS No.: 145582-83-8
Main Products
VCID: VC0120263
Molecular Formula: C42H52ClCuN5
Molecular Weight: 725.9 g/mol
| CAS No. | 145582-83-8 |
|---|---|
| Product Name | copper benzochlorin |
| Molecular Formula | C42H52ClCuN5 |
| Molecular Weight | 725.9 g/mol |
| IUPAC Name | copper;N,N-dimethyl-1-(12,13,17,18,22,23,27,27-octaethyl-8,24,25-triaza-26-azanidahexacyclo[19.2.1.16,9.111,14.116,19.02,7]heptacosa-1(24),2(7),3,5,8,11,13,15,17,19(25),20,22-dodecaen-10-ylidene)methanamine;chloride |
| Standard InChI | InChI=1S/C42H52N5.ClH.Cu/c1-11-25-26(12-2)35-23-37-28(14-4)30(16-6)39(45-37)32(24-47(9)10)41-42(17-7,18-8)33-21-19-20-31(40(33)46-41)38-29(15-5)27(13-3)36(44-38)22-34(25)43-35;;/h19-24H,11-18H2,1-10H3;1H;/q-1;;+2/p-1 |
| Standard InChIKey | RSDZGRLHEQWQBK-UHFFFAOYSA-M |
| SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)C(=CN(C)C)C4=NC5=C(C=CC=C5C4(CC)CC)C6=NC(=C2)C(=C6CC)CC)CC)CC)CC.[Cl-].[Cu+2] |
| Canonical SMILES | CCC1=C(C2=NC1=CC3=C(C(=C([N-]3)C(=CN(C)C)C4=NC5=C(C=CC=C5C4(CC)CC)C6=NC(=C2)C(=C6CC)CC)CC)CC)CC.[Cl-].[Cu+2] |
| Synonyms | CDS1 photosensitizer copper benzochlorin copper(II) alpha-meso-N,N'-dimethyloctaethylbenzochlorin iminium chloride |
| PubChem Compound | 164462 |
| Last Modified | Nov 11 2021 |
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